Cas no 2034410-59-6 (N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide)

• Product Name: N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide
• CAS No: 2034410-59-6
• MF: C₂₁H₂₅N₇O₂
• MW: 407.468903303146
• CID: 6507124
• PubChem ID: 121138150
• Update Time: 2025-05-30

N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide
• F6438-3864
• AKOS032457180
• N-{[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}indolizine-2-carboxamide
• 2034410-59-6
• N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]indolizine-2-carboxamide
• N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)indolizine-2-carboxamide

• Inchi： 1S/C21H25N7O2/c29-19(16-13-17-5-1-2-8-28(17)15-16)22-14-18-23-20(26-6-3-4-7-26)25-21(24-18)27-9-11-30-12-10-27/h1-2,5,8,13,15H,3-4,6-7,9-12,14H2,(H,22,29)
• InChI Key： OUMIXPDAJXBXAY-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC(CNC(C3C=C4C=CC=CN4C=3)=O)=NC(=N2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 407.20697307g/mol
• Monoisotopic Mass: 407.20697307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.9Ų

Additional information on N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide

Professional Introduction to N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide (CAS No. 2034410-59-6)

N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034410-59-6, represents a unique molecular architecture that combines a triazine core with morpholine and pyrrolidine substituents, alongside an indolizine moiety. The structural features of this molecule not only make it of interest for its potential pharmacological properties but also highlight its utility as a building block in the synthesis of more complex drug candidates.

The triazine ring in N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide serves as a central scaffold that can interact with various biological targets. Triazines are well-known for their versatility in medicinal chemistry due to their ability to form multiple hydrogen bonds and their stability under various chemical conditions. The presence of morpholine and pyrrolidine side chains further enhances the compound's potential to interact with biological systems, offering both solubility advantages and specific binding interactions.

In recent years, there has been a surge in research focused on developing novel compounds with triazine cores for therapeutic applications. The combination of morpholine and pyrrolidine functionalities in this molecule suggests that it may exhibit properties such as enhanced solubility and improved bioavailability, which are critical factors in drug design. Furthermore, the indolizine ring is a common motif in biologically active molecules, often found in natural products and synthetic drugs known for their pharmacological effects.

The synthesis of N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the morpholine and pyrrolidine groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazine core efficiently. These methods not only improve the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure.

The pharmacological potential of N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide has been explored in several preclinical studies. Initial research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors relevant to human health. The morpholine and pyrrolidine moieties are particularly interesting as they can modulate enzyme activity by influencing binding affinities and selectivity. Additionally, the triazine core provides a platform for further derivatization, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

In the context of drug discovery, the indolizine ring is a valuable structural element due to its presence in numerous bioactive molecules. This moiety has been shown to contribute to binding interactions with biological targets through hydrogen bonding and hydrophobic effects. The combination of these features makes N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}indolizine-2-carboxamide a promising candidate for further investigation in medicinal chemistry.

The development of novel pharmaceuticals often relies on understanding the relationship between molecular structure and biological activity. Computational methods such as molecular docking and quantum mechanical calculations have been used to predict how N-{4-(morpholin-4-yli)}-6-(